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Compound of Interest

Compound Name: 2-Phenylethanol-d4

. Get Quote

Cat. No.: B564626

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This document provides essential safety and logistical information for the disposal
of 2-Phenylethanol-d4. While this document specifically addresses the deuterated form, the
disposal procedures are consistent with those for standard 2-Phenylethanol, as the presence of
deuterium does not significantly alter its chemical hazards.

Safety and Hazard Information

2-Phenylethanol-d4 is a combustible liquid that is harmful if swallowed and can cause serious
eye irritation.[1][2][3] Prolonged or repeated skin contact may lead to irritation.[4] It is crucial to
handle this chemical in a well-ventilated area and wear appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat.

Key Hazard Information:

Hazard Statement Classification

Harmful if swallowed Acute toxicity, oral

Causes serious eye irritation

Eye irritation

May cause skin irritation

Skin irritation

Combustible liquid

Flammable liquids
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Data sourced from multiple safety data sheets for 2-Phenylethanol.[1][3]
Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[5]

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

Minor Spills:

Remove all sources of ignition from the area.[4]
o Ensure adequate ventilation.
» Absorb the spill with an inert, non-combustible material such as sand or earth.

o Collect the absorbed material and place it into a suitable, sealed container for hazardous
waste disposal.[6]

» Clean the spill area thoroughly with soap and water, collecting the cleaning water for
disposal as hazardous waste.[4]

Major Spills:

Evacuate the area immediately and move upwind of the spill.[4]

Alert emergency responders and provide them with the location and nature of the hazard.[4]

Prevent the spill from entering drains or waterways.[4][6]

Only personnel with the appropriate training and PPE should attempt to contain the spill.

Step-by-Step Disposal Procedures

All waste must be handled in accordance with local, state, and federal regulations.[4] This
material and its container must be disposed of as hazardous waste.[4]
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» Waste Identification: Clearly label the waste container as "Hazardous Waste: 2-
Phenylethanol-d4". Include the chemical formula (C8H6D40) and any known contaminants.

o Container Selection: Use a container that is chemically compatible with 2-Phenylethanol-d4
and can be securely sealed. The original container is often a suitable choice.

» Waste Segregation: Store the 2-Phenylethanol-d4 waste separately from incompatible
materials, particularly strong oxidizing agents and strong acids.[5]

e Collection and Storage:
o Keep the waste container tightly closed except when adding more waste.
o Store the container in a designated, well-ventilated hazardous waste accumulation area.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Disposal Request: Contact your institution's EHS office or a licensed hazardous waste
disposal contractor to arrange for pickup and disposal. Do not pour 2-Phenylethanol-d4
down the drain.[4]

Decision-Making Workflow for Disposal

The following diagram illustrates the decision-making process for the proper handling and
disposal of 2-Phenylethanol-d4.
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Caption: Disposal decision workflow for 2-Phenylethanol-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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